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Compound of Interest

Compound Name: Proclonol

Cat. No.: B1679091

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of
Proclonol (CAS Number: 14088-71-2), a chlorinated aromatic compound with the [UPAC
name bis(4-chlorophenyl)-cyclopropylmethanol. Due to the persistent nature and potential
environmental toxicity associated with organochlorine compounds, adherence to strict disposal
protocols is imperative to ensure laboratory safety and environmental protection.

Proclonol Identification and Hazard Profile

While a specific Safety Data Sheet (SDS) for Proclonol is not readily available in public
databases, its chemical structure as a chlorinated aromatic compound suggests it should be
handled as a hazardous substance. Compounds in this class are often persistent in the
environment and can be toxic to aquatic life. Therefore, precautionary handling and disposal
are essential.

Key Chemical Information:
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Property Value

Chemical Name bis(4-chlorophenyl)-cyclopropylmethanol
CAS Number 14088-71-2

Molecular Formula C16H14CI20

Known Uses Acaricide, Fungicide

Personal Protective Equipment (PPE) and Safe
Handling

Before handling Proclonol, it is critical to be equipped with the appropriate Personal Protective
Equipment (PPE) to minimize exposure risks.

Recommended PPE:

Equipment Specification

Gloves Chemical-resistant gloves (e.g., Nitrile rubber)

) Safety glasses with side shields or chemical
Eye Protection
splash goggles

Body Protection Laboratory coat

Use in a well-ventilated area or under a
) ) chemical fume hood. If significant aerosolization
Respiratory Protection ]
or dust is expected, a NIOSH-approved

respirator may be necessary.

Handling Procedures:
e Avoid direct contact with skin and eyes.
e Prevent inhalation of any dusts or aerosols.

o Work in a well-ventilated area, preferably within a chemical fume hood.
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¢ Prevent release into the environment.

Proclonol Waste Disposal Workflow

The following workflow provides a logical sequence for making decisions regarding the
disposal of Proclonol waste. It is crucial to consult with your institution's Environmental Health
and Safety (EHS) department for specific guidance.

Caption: Proclonol Disposal Decision Workflow.

Step-by-Step Disposal Procedures

The primary and recommended method for the disposal of Proclonol and its contaminated
materials is incineration by a licensed hazardous waste disposal facility.

Experimental Protocol for Waste Segregation and Collection:
o Waste Identification and Segregation:

o lIdentify all waste streams containing Proclonol. This includes pure Proclonol, solutions
containing Proclonol, and any materials contaminated with Proclonol (e.g., pipette tips,
gloves, absorbent pads).

o Segregate Proclonol waste from other waste streams to avoid incompatible mixtures. Pay
special attention to not mixing it with reactive chemicals.

e Container Selection:

o Choose a waste container that is chemically compatible with Proclonol and any solvents
it may be in. A high-density polyethylene (HDPE) container is generally a suitable choice.

o The container must have a secure, leak-proof lid.
e Labeling:

o Clearly label the waste container with the words "Hazardous Waste."

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1679091?utm_src=pdf-body
https://www.benchchem.com/product/b1679091?utm_src=pdf-body
https://www.benchchem.com/product/b1679091?utm_src=pdf-body
https://www.benchchem.com/product/b1679091?utm_src=pdf-body
https://www.benchchem.com/product/b1679091?utm_src=pdf-body
https://www.benchchem.com/product/b1679091?utm_src=pdf-body
https://www.benchchem.com/product/b1679091?utm_src=pdf-body
https://www.benchchem.com/product/b1679091?utm_src=pdf-body
https://www.benchchem.com/product/b1679091?utm_src=pdf-body
https://www.benchchem.com/product/b1679091?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o List all contents, including "Proclonol (bis(4-chlorophenyl)-cyclopropylmethanol)" and any
other chemicals present, with their approximate concentrations.

o Include the date when waste was first added to the container.

» Waste Accumulation:
o Collect all Proclonol-contaminated materials in the designated, labeled container.
o Keep the container closed at all times, except when adding waste.

o Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory. This area should be away from drains and sources of ignition.

e Final Disposal:

o Once the waste container is full, or if it has been in storage for a period defined by your
institutional policy (often not to exceed one year), arrange for its collection by your
institution's EHS department.

o EHS will then ensure the waste is transported to a licensed facility for proper disposal,
which for chlorinated aromatic compounds is typically high-temperature incineration.

Crucial "Don'ts" for Proclonol Disposal:

o DO NOT dispose of Proclonol down the drain. As a chlorinated organic compound, it can
persist in and damage aquatic ecosystems.

e DO NOT dispose of Proclonol in the regular trash.

« DO NOT attempt to neutralize or chemically treat Proclonol waste unless you are following
a validated and approved protocol from your EHS department.

Spill Management

In the event of a Proclonol spill, follow these steps:
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o Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Eliminate
all ignition sources.

o Ventilate: Ensure the area is well-ventilated.
e Wear PPE: Don the appropriate PPE as outlined in Section 2.

o Containment: For liquid spills, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand, or commercial sorbent pads). For solid spills, carefully sweep or scoop the
material to avoid creating dust.

o Collection: Collect the absorbed material or spilled solid into a labeled hazardous waste
container.

o Decontamination: Clean the spill area with a suitable solvent (consult your EHS for
recommendations, e.g., acetone), followed by soap and water. Collect all cleaning materials
as hazardous waste.

» Report: Report the spill to your laboratory supervisor and EHS department.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of
Proclonol, thereby protecting themselves, their colleagues, and the environment. Always
prioritize consulting your institution's specific waste management guidelines.

 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Proclonol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679091#proclonol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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